N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide

• IUPAC Name: N-[(5E)-5-[(3-bromophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C17H10BrN3O4S2/c18-12-3-1-2-10(8-12)9-14-16(23)20(17(26)27-14)19-15(22)11-4-6-13(7-5-11)21(24)25/h1-9H,(H,19,22)/b14-9+
• InChI Key: QDCMTAJQLWFCFN-NTEUORMPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C/2\C(=O)N(C(=S)S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H10BrN3O4S2
• Molecular Weight: 464.3 g/mol

Description

N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide, also known as BNTX, is a chemical compound that has been extensively studied for its potential use in scientific research. BNTX is a thiazolidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide works by binding to the GABA receptor, which is a type of neurotransmitter receptor found in the brain and central nervous system. When N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide binds to the GABA receptor, it modulates the activity of this receptor, leading to changes in neurotransmitter release and neuronal activity. This mechanism of action has been shown to be important in the treatment of addiction and anxiety, as well as in the study of neurological disorders.
Biochemical and Physiological Effects:
N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide has been shown to have a variety of biochemical and physiological effects, including the modulation of GABA receptor activity, the inhibition of dopamine release, and the reduction of anxiety-like behavior in animal models. N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide has also been shown to have analgesic effects, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide is its specificity for the GABA receptor, which makes it a useful tool for studying the function of this receptor. However, one limitation of N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide is its relatively short half-life, which can make it difficult to use in certain experiments. Additionally, N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide has not been extensively studied in humans, so its potential for use in clinical applications is still uncertain.

Future Directions

There are many potential future directions for the study of N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide, including further investigation of its potential use in the treatment of addiction, anxiety, and pain. Additionally, N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide could be studied for its potential use as a diagnostic tool for certain neurological disorders. Further research could also focus on improving the stability and half-life of N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide, making it a more practical tool for scientific research.

Synthesis Methods

N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide can be synthesized using a variety of methods, including the reaction of 3-bromobenzaldehyde with 2-aminothiophenol, followed by reaction with 4-nitrobenzoyl chloride. Another method involves the reaction of 3-bromobenzaldehyde with thiourea, followed by reaction with 4-nitrobenzoyl chloride. Both methods have been shown to produce high yields of N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide.

Scientific Research Applications

N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide has been studied for its potential use in a variety of scientific research applications, including as a ligand for the study of GABA receptors. N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide has been shown to bind specifically to the GABA receptor, making it a useful tool for studying the function of this receptor. N-[5-(3-bromobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-nitrobenzamide has also been studied for its potential use in the treatment of addiction and anxiety, as well as for its potential use as a diagnostic tool for certain neurological disorders.